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Compound Name: Binapacryl
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For Researchers, Scientists, and Drug Development Professionals

The following guide provides a comprehensive comparison of the environmental impact of the
obsolete pesticide Binapacryl and its alternatives. This document summarizes key
environmental fate and ecotoxicity data in structured tables, details experimental
methodologies where available, and includes visualizations of relevant pathways and
workflows to support informed research and development of safer pest control solutions.

Overview of Binapacryl and its Alternatives

Binapacryl is a non-systemic acaricide and fungicide, recognized as an ester of dinoseb[1]. It
functions by uncoupling or inhibiting oxidative phosphorylation, thereby disrupting cellular
respiration[2][3]. Due to its high toxicity and adverse environmental effects, the use of
Binapacryl has been banned in numerous countries, and its international trade is regulated
under the Rotterdam Convention[4][5]. This has necessitated the use of alternative pesticides
for the control of mites and powdery mildew on various crops. This guide evaluates the
environmental profiles of five key alternatives: Dicofol, Dinocap, Tridemorph, Fenbutatin oxide,
and Hexythiazox.

Comparative Environmental Fate

The environmental fate of a pesticide dictates its persistence, mobility, and potential for
bioaccumulation. The following table summarizes key parameters for Binapacryl and its
alternatives.
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Paramete Binapacr ] ] Tridemor Fenbutati Hexythiaz
Dicofol Dinocap .
r yl ph h oxide (0)¢
) Moderately
) Persistent ]
Soil Half- - Persistent 8-
] (specific 45 - 85[6] -~
life (DTso0) 5[8] (specific >365[9] 145.2[10]
value not [7]
(days) ) value not [11]
available) )
available)
Saoll High Moderate
_ N 5,500 - -~ 3,810 -
Sorption (specific 5,000 - (specific
44,000[3] 2,721[9] 6,200[2]
(Koc) value not 21,096[12] value not
. [13][14] . [11]
(mL/qg) available) available)
) Low to
Bioconcent Low
) 2,400 1,700 Moderate N
ration ] N 490 - (specific
(calculated  10,000[12] (estimated) (specific
Factor 730[15] value not
)[4] [13] value not )
(BCF) ] available)
available)
4.75
) 6.45 - Not
Log Kow (estimated) 4.28[7] ) 5.2[15] 2.53[11]
6.55[16] available

[4]

Experimental Protocols:

The majority of the presented data on environmental fate is derived from studies following

standardized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). For instance, soil half-life (DTso) studies are typically

conducted under controlled laboratory or field conditions as per OECD Guideline 307. The soll

sorption coefficient (Koc) is often determined using batch equilibrium methods outlined in

OECD Guideline 106. Bioconcentration factor (BCF) studies in fish are generally performed
according to OECD Guideline 305.

Comparative Ecotoxicity

The ecotoxicity of a pesticide assesses its harmful effects on non-target organisms. The

following tables summarize the acute toxicity of Binapacryl and its alternatives to various
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environmental receptors.

Aquatic Toxicity
o . Aquatic Invertebrates
Pesticide Fish (96h LCso)
(48h/96h ECsol/LCso)
) 0.04 - 0.06 mg/L (Highly Toxic) 29 pg/L (96h LCso, Asellus
Binapacryl . . .
[4] brevicaudus) (Highly Toxic)[5]
Bicofol 0.053 - 0.37 mg/L (Highly 0.06 mg/L (Mysid shrimp)
icofo
Toxic)[6] (Highly Toxic)[6]
Dinocap Not available Not available
) Toxic (specific value not Toxic (specific value not
Tridemorph

available)

available)

Fenbutatin oxide

Very Highly Toxic (specific

value not available)

Very Highly Toxic (specific

value not available)

Hexythiazox

3.7 - >300 mg/L (Moderately to
Highly Toxic)[11]

Moderately to Highly Toxic
(specific value not available)
[17]

i1 Toxici

Pesticide Birds (Acute Oral LDso) Bees (Contact LDso)
) Moderately Toxic (specific )
Binapacryl _ Not toxic[4]
value not available)
Dicofol >2000 mg/kg (Slightly Toxic)[6]  Not toxic[6]
Dinocap Not available Not available
Tridemorph Not available Not available

Fenbutatin oxide

>2510 mg/kg (Bobwhite quail)

(Practically Non-toxic)

Practically Non-toxic

Hexythiazox

>2510 mg/kg (Bobwhite quail)
(Practically Non-toxic)[2]

Relatively Non-toxic[17]
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Experimental Protocols:

Ecotoxicity data is generated following internationally recognized protocols, primarily the OECD
Guidelines for the Testing of Chemicals.

¢ Fish Acute Toxicity: OECD Guideline 203 is the standard protocol for determining the 96-hour
LCso in fish[18][19][20]. This involves exposing fish to a range of concentrations of the test
substance under controlled conditions.

e Aguatic Invertebrate Acute Immobilisation Test: OECD Guideline 202 is used to assess the
48-hour ECso for daphnids.

 Avian Acute Oral Toxicity: OECD Guideline 223 determines the acute oral LDso in birds[21]
[22][23]. This test involves administering a single oral dose of the pesticide to birds and
observing mortality and sublethal effects over a 14-day period.

o Honeybee Acute Contact Toxicity: OECD Guideline 214 is employed to determine the contact
LDso for bees.

Visualizing Pathways and Workflows
Degradation Pathway of Binapacryl

Binapacryl itself has relatively low toxicity but readily metabolizes or hydrolyzes to the highly
toxic compound dinoseb. This transformation is a critical aspect of its environmental and
toxicological profile.

. Hydrolysis / Metabolism Dinoseb Degradation .
Binapacryl - (Highly Toxic) Further Metabolites

Click to download full resolution via product page

Caption: Environmental transformation of Binapacryl to Dinoseb.

Experimental Workflow for Environmental Impact
Assessment
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The assessment of a pesticide's environmental impact follows a structured experimental
workflow, encompassing its fate and ecotoxicological effects.

Pesticide Candidate

Ecotoxicity Assessment

Environmental Fate Assessment

Aquatic Toxicity Terrestrial Toxicity
(Fish LCso - OECD 203)

(Daphnia ECso - OECD 202)

Soil Half-life (DTso)
(OECD 307)

Soil Sorption (Koc)
(OECD 106)

Bioaccumulation (BCF)
(OECD 305)

(Avian LDso - OECD 223)
(Bee LDso - OECD 214)

A

Environmental Risk Assessment

Click to download full resolution via product page

Caption: Workflow for pesticide environmental impact assessment.

Conclusion

This comparative guide highlights the significant environmental risks associated with
Binapacryl, particularly its persistence, high bioaccumulation potential, and acute toxicity to
aguatic organisms, which are largely attributable to its degradation product, dinoseb. The
evaluated alternatives present a varied environmental profile. While some, like Hexythiazox,
show lower toxicity to certain non-target organisms such as birds and bees, they can still pose
a high risk to aquatic ecosystems. Others, like Fenbutatin oxide and Dicofol, exhibit high
persistence and/or a strong potential for bioaccumulation, raising long-term environmental

concerns.

The selection of a suitable, safer alternative to Binapacryl requires a thorough evaluation of its
specific use case against its comprehensive environmental impact profile. The data and
workflows presented in this guide are intended to aid researchers and professionals in making
these critical assessments and to encourage the development of pest control solutions with
improved environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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